2-(4-methoxyphenylsulfonamido)-N-(p-tolyl)thiazole-4-carboxamide

• IUPAC Name: 2-[(4-methoxyphenyl)sulfonylamino]-N-(4-methylphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H17N3O4S2/c1-12-3-5-13(6-4-12)19-17(22)16-11-26-18(20-16)21-27(23,24)15-9-7-14(25-2)8-10-15/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: ZXIMOFLWEXWNMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol

Description

2-(4-methoxyphenylsulfonamido)-N-(p-tolyl)thiazole-4-carboxamide is a chemical compound that is commonly used in scientific research. It is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Sulfonamides in Therapeutic Development

Sulfonamides represent a cornerstone in drug development, featuring prominently in treatments for various conditions due to their wide range of biological activities. For instance, sulfonamide-containing drugs have been explored for their potential as carbonic anhydrase inhibitors (CAIs), offering therapeutic avenues in glaucoma management through intraocular pressure reduction (Carta, Scozzafava, & Supuran, 2012). Their structural motif is recognized for its versatility, forming the basis for developing novel drugs targeting various diseases, including tumors and microbial infections. The ongoing patent and literature review from 2008 to 2012 underscores the significance of sulfonamides in contributing to the pharmacopeia, highlighting the exploration of novel sulfonamide CAIs for antiglaucoma applications and as antitumor agents, indicating a broad spectrum of potential therapeutic uses.

Thiazole Derivatives in Drug Discovery

Thiazole, a core structure in "2-(4-methoxyphenylsulfonamido)-N-(p-tolyl)thiazole-4-carboxamide," is another critical scaffold in medicinal chemistry, known for its incorporation into compounds with diverse pharmacological properties. Thiazole derivatives have been investigated for their potential in treating a wide range of conditions, from antimicrobial to anti-inflammatory and anticancer activities. The structural diversity and versatility of thiazole-based compounds underline their importance in drug discovery and development processes, offering multiple avenues for therapeutic intervention. The exploration of thiazole derivatives extends into areas such as optoelectronic materials, demonstrating the scaffold's utility beyond pharmaceuticals into advanced material science (Lipunova, Nosova, Charushin, & Chupakhin, 2018).